Cas no 960000-99-1 (2-Bromo-4-chloro-5-fluoronitrobenzene)

2-Bromo-4-chloro-5-fluoronitrobenzene is a halogenated nitrobenzene derivative with a molecular formula of C6H2BrClFNO2. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. Its distinct substitution pattern—bromo, chloro, and fluoro groups adjacent to a nitro functionality—enables selective reactivity in cross-coupling reactions, nucleophilic substitutions, and further functionalization. The presence of multiple halogens enhances its utility in constructing complex aromatic frameworks. High purity grades are available to ensure consistent performance in research and industrial applications. Proper handling is advised due to its potential reactivity and sensitivity to moisture or heat.
2-Bromo-4-chloro-5-fluoronitrobenzene structure
960000-99-1 structure
Product Name:2-Bromo-4-chloro-5-fluoronitrobenzene
CAS No:960000-99-1
MF:C6H2BrClFNO2
MW:254.440983295441
MDL:MFCD12026230
CID:1029244
PubChem ID:50998078
Update Time:2025-06-06

2-Bromo-4-chloro-5-fluoronitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-5-chloro-4-fluoro-2-nitrobenzene
    • 2-Bromo-4-chloro-5-fluoronitrobenzene
    • 1-bromo-5-chloro-4-fluoro-2-nitro-benzene
    • bromo-5-chloro-4-fluoro-2-nitrobenzene
    • X7353
    • 1-Bromo-5-chloro-4-fluoro-2-nitrobenzene (ACI)
    • AS-19368
    • DTXCID40629991
    • DTXSID70679242
    • CS-0045104
    • 960000-99-1
    • DA-29609
    • MFCD12026230
    • SCHEMBL3254687
    • AKOS022171844
    • MDL： MFCD12026230
    • Inchi： 1S/C6H2BrClFNO2/c7-3-1-4(8)5(9)2-6(3)10(11)12/h1-2H
    • InChI Key： KPAVKOUZDIGLJY-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(Br)=CC(Cl)=C(F)C=1)=O

Computed Properties

  • Exact Mass: 252.89400
  • Monoisotopic Mass: 252.894
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 45.8A^2

Experimental Properties

  • Melting Point: 40-45°C
  • PSA: 45.82000
  • LogP: 3.67300

2-Bromo-4-chloro-5-fluoronitrobenzene Security Information

2-Bromo-4-chloro-5-fluoronitrobenzene Customs Data

  • HS CODE：2904909090
  • Customs Data：

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromo-4-chloro-5-fluoronitrobenzene Pricemore >>

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2-Bromo-4-chloro-5-fluoronitrobenzene Production Method

Production Method 1

104222-34-6 104222-34-6
960000-99-1 960000-99-1
Reaction Conditions
1.1 Reagents: 2,2-Dimethylpropanenitrile ,  Copper bromide (CuBr2) Solvents: Acetonitrile ;  60 °C; 10 min, 60 °C; 60 °C → rt
1.2 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
Benzimidazole thiophene compounds and their preparation, pharmaceutical compositions and use in the treatment of diseases
, United States, , ,

Production Method 2

960000-99-1 960000-99-1
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid Solvents: Water ;  40 min, 0 °C
Reference
Design, synthesis, and fungicidal activity of novel analogues of pyrrolnitrin
Wang, Ming-Zhong; Xu, Han; Feng, Qi; Wang, Li-Zhong; Wang, Su-Hua; et al, Journal of Agricultural and Food Chemistry, 2009, 57(17), 7912-7918

2-Bromo-4-chloro-5-fluoronitrobenzene Raw materials

2-Bromo-4-chloro-5-fluoronitrobenzene Preparation Products

2-Bromo-4-chloro-5-fluoronitrobenzene Related Literature

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